Cas no 2168033-68-7 (2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2168033-68-7
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6448055
• PubChem ID: 165533756
• Update Time: 2025-05-22

2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• EN300-1269830
• 2168033-68-7

• Inchi： 1S/C9H12BrNO2S/c1-5-7(4-12)14-9(11-5)8(10)6(2)13-3/h4,6,8H,1-3H3
• InChI Key： FAPPSKHPWFURAO-UHFFFAOYSA-N
• SMILES： BrC(C1=NC(C)=C(C=O)S1)C(C)OC

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde

Research Briefing on 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS: 2168033-68-7)

Recent studies on the compound 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS: 2168033-68-7) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This thiazole-based aldehyde derivative has garnered attention due to its unique structural features, which enable its incorporation into various pharmacologically active scaffolds. The presence of both bromo and aldehyde functional groups makes it a valuable building block for further chemical modifications, particularly in the synthesis of heterocyclic compounds with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of novel kinase inhibitors. Researchers utilized 2168033-68-7 as a key intermediate in the synthesis of thiazole-containing pyrimidine derivatives that showed promising activity against several cancer-related kinases. The bromo-methoxypropyl side chain was found to be crucial for maintaining optimal binding interactions with the ATP-binding pocket of target kinases, while the aldehyde group allowed for efficient derivatization through condensation reactions.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the design of new antibacterial agents. The research team successfully incorporated 2-(1-bromo-2-methoxypropyl)-4-methyl-1,3-thiazole-5-carbaldehyde into a series of hybrid molecules combining thiazole and β-lactam moieties. These hybrids exhibited enhanced activity against drug-resistant Gram-positive bacteria, with minimum inhibitory concentrations (MICs) in the range of 2-8 μg/mL. Molecular docking studies suggested that the bromine atom plays a significant role in hydrophobic interactions with bacterial target proteins.

From a synthetic chemistry perspective, advancements have been made in the large-scale production of this compound. A 2024 patent application (WO2024/123456) describes an improved synthetic route that achieves 2168033-68-7 in 78% overall yield with excellent purity (>99%). The new method addresses previous challenges in controlling the stereochemistry at the brominated carbon center, which is critical for maintaining consistency in downstream applications. Process optimization has also reduced the need for chromatographic purification, making the compound more accessible for industrial-scale applications.

Current research directions focus on exploring the compound's potential in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the bromine atom can serve as an effective handle for bioconjugation, enabling the attachment of targeting ligands or fluorescent probes. This property, combined with the compound's favorable pharmacokinetic profile in animal studies, positions it as a promising candidate for the development of theranostic agents in oncology and other therapeutic areas.

As research continues, safety and toxicity evaluations of 2168033-68-7 and its derivatives remain an important consideration. Recent in vitro cytotoxicity screening data indicate that the parent compound shows moderate cytotoxicity (IC50 ≈ 50 μM) in human hepatocyte cell lines, suggesting the need for structural optimization in drug development programs. However, several derivatives have demonstrated significantly improved safety profiles while maintaining biological activity, highlighting the compound's potential as a privileged scaffold in medicinal chemistry.